Cas no 2411285-42-0 (Ethyl 2-(5-formyl-4-iodopyrazol-1-yl)acetate)

• Product Name: Ethyl 2-(5-formyl-4-iodopyrazol-1-yl)acetate
• CAS No: 2411285-42-0
• MF: C₈H₉IN₂O₃
• MW: 308.073134183884
• CID: 5922570
• PubChem ID: 146049423
• Update Time: 2025-10-31

Ethyl 2-(5-formyl-4-iodopyrazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Z4218220481
• Ethyl 2-(5-formyl-4-iodopyrazol-1-yl)acetate
• 2411285-42-0
• EN300-7542342
• ethyl 2-(5-formyl-4-iodo-1H-pyrazol-1-yl)acetate

• Inchi： 1S/C8H9IN2O3/c1-2-14-8(13)4-11-7(5-12)6(9)3-10-11/h3,5H,2,4H2,1H3
• InChI Key： OTTLMVSFYLJGII-UHFFFAOYSA-N
• SMILES： IC1C=NN(C=1C=O)CC(=O)OCC

Computed Properties

• Exact Mass: 307.96579g/mol
• Monoisotopic Mass: 307.96579g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 61.2Ų

Additional information on Ethyl 2-(5-formyl-4-iodopyrazol-1-yl)acetate

Ethyl 2-(5-formyl-4-iodopyrazol-1-yl)acetate (CAS No. 2411285-42-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-(5-formyl-4-iodopyrazol-1-yl)acetate, identified by the chemical identifier CAS No. 2411285-42-0, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its ethyl 2-(5-formyl-4-iodopyrazol-1-yl)acetate structure, plays a crucial role in the synthesis of various bioactive molecules, particularly those targeting inflammatory and metabolic disorders.

The< strong>pyrazole core of Ethyl 2-(5-formyl-4-iodopyrazol-1-yl)acetate is a privileged scaffold that has been extensively studied for its pharmacological properties. Pyrazole derivatives are known for their ability to modulate multiple biological pathways, making them ideal candidates for drug development. The presence of both a formyl and an iodo substituent in this compound provides unique reactivity, enabling diverse functionalization strategies that are essential for constructing complex molecular architectures.

In recent years, there has been a surge in research focused on developing novel therapeutic agents for chronic diseases such as diabetes, obesity, and inflammatory conditions. Ethyl 2-(5-formyl-4-iodopyrazol-1-yl)acetate has emerged as a valuable building block in this endeavor. Its< strong>formyl group allows for condensation reactions with amines to form Schiff bases, which have shown promising anti-inflammatory and antioxidant activities. Additionally, the< strong>iodo substituent can be readily displaced via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, to introduce aryl or vinyl groups, expanding the scope of possible derivatives.

The< strong>Ethyl 2-(5-formyl-4-iodopyrazol-1-yl)acetate intermediate has been utilized in the synthesis of several lead compounds that are currently undergoing preclinical evaluation. For instance, researchers have leveraged this scaffold to develop novel inhibitors of Janus kinases (JAKs), which are implicated in various inflammatory diseases. These inhibitors have demonstrated efficacy in animal models and are being explored as potential treatments for conditions such as rheumatoid arthritis and psoriasis.

Another area where Ethyl 2-(5-formyl-4-iodopyrazol-1-yl)acetate has made a significant impact is in the field of metabolic disorders. Pyrazole derivatives have been shown to modulate glucose metabolism and lipid biosynthesis, making them attractive candidates for antidiabetic therapies. By incorporating this intermediate into drug candidates, scientists have been able to develop molecules that exhibit both insulin-sensitizing and glucose-lowering effects. Preliminary studies suggest that these compounds may offer a more comprehensive approach to managing type 2 diabetes compared to existing treatments.

The< strong>CAS No. 2411285-42-0 designation ensures that researchers can reliably source this compound for their studies. Its stability and purity make it an excellent choice for synthetic applications where high yields and reproducibility are critical. Furthermore, the growing body of literature on pyrazole-based compounds underscores the importance of intermediates like Ethyl 2-(5-formyl-4-iodopyrazol-1-yl)acetate in advancing drug discovery efforts.

In conclusion, Ethyl 2-(5-formyl-4-iodopyrazol-1-y acetate is a pivotal intermediate in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop novel therapeutics for diverse diseases. As research continues to uncover new applications for this compound, its significance in drug development is likely to grow even further.